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Compound of Interest

Compound Name: CPI-455 hydrochloride

Cat. No.: B3028462 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

CPI-455 hydrochloride, a pan-inhibitor of the KDM5 family of histone demethylases.

Adherence to these procedures is critical for maintaining a safe laboratory environment and

ensuring regulatory compliance.

I. Core Safety and Disposal Protocol
According to available Safety Data Sheets (SDS), CPI-455 hydrochloride is not classified as a

hazardous substance or mixture.[1] However, it is imperative to handle all chemical waste with

care and in accordance with institutional and local regulations. The toxicological properties of

this compound have not been exhaustively investigated.[2]

Step-by-Step Disposal Procedure:

Consult Local Regulations: Before proceeding, consult your institution's Environmental

Health and Safety (EHS) department for specific guidelines on non-hazardous chemical

waste disposal. Regulations can vary significantly between jurisdictions.

Do Not Mix: Keep CPI-455 hydrochloride waste in its original or a clearly labeled,

compatible container. Do not mix it with other chemical waste streams.[2]

Solid Waste Disposal:
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Collect uncontaminated, solid CPI-455 hydrochloride waste in a designated, sealed

container.

Label the container clearly as "Non-hazardous waste: CPI-455 hydrochloride".

Dispose of the sealed container as directed by your institutional EHS guidelines. This may

involve placing it directly in a designated dumpster, not in standard laboratory trash cans.

[3]

Liquid Waste Disposal (Solutions):

Do not pour any CPI-455 hydrochloride solution down the drain without explicit approval

from your EHS department.[3]

If approved for drain disposal, ensure it is done in accordance with all EHS stipulations

regarding concentration and flushing.

If not approved for drain disposal, collect the liquid waste in a sealed, compatible, and

clearly labeled container for collection by your institution's hazardous waste management

service.

Disposal of Empty Containers:

Ensure the container is thoroughly empty, with no residual powder or liquid.[3][4]

Deface or remove the original label to prevent misidentification.[3][4]

Dispose of the empty container in the regular trash or as directed by your EHS office.[3]

Spill Cleanup:

In case of a spill, avoid generating dust.[1]

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

For solid spills, carefully sweep or scoop the material into a designated waste container.
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For liquid spills, absorb the material with an inert, non-combustible absorbent material and

place it in a sealed container for disposal.

Clean the affected area thoroughly.

II. Quantitative Data Summary
The following table summarizes key quantitative data for CPI-455, a pan-KDM5 inhibitor.

Parameter Value
Cell
Lines/Conditions

Reference

IC₅₀ (KDM5A) 10 nM Enzymatic Assay [5][6]

Selectivity >200-fold
Over KDM2, 3, 4, 6,

and 7
[6]

In Vivo Dosage 50-70 mg/kg
Mice (Intraperitoneal,

daily)
[6]

III. Mechanism of Action: KDM5 Inhibition
CPI-455 functions by inhibiting the KDM5 family of enzymes. These enzymes are histone

demethylases that specifically remove methyl groups from lysine 4 of histone H3 (H3K4),

particularly the trimethylated form (H3K4me3).[7][8] H3K4me3 is a key epigenetic mark

associated with active gene transcription. By inhibiting KDM5, CPI-455 prevents the

demethylation of H3K4, leading to an overall increase in global H3K4me3 levels.[5][6] This, in

turn, alters gene expression, reactivating transcriptionally repressed genes.
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Caption: Signaling pathway of KDM5 inhibition by CPI-455.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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